Cas no 3994-24-9 (ethyl (2Z)-[(4-chlorophenyl)hydrazono](cyano)ethanoate)

• Product Name: ethyl (2Z)-[(4-chlorophenyl)hydrazono](cyano)ethanoate
• CAS No: 3994-24-9
• MF: C₁₁H₁₀ClN₃O₂
• MW: 251.669001102448
• CID: 925087
• PubChem ID: 5359956
• Update Time: 2025-04-19

ethyl (2Z)-[(4-chlorophenyl)hydrazono](cyano)ethanoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2Z)-[(4-chlorophenyl)hydrazono](cyano)ethanoate
• ethyl (2E)-2-[(4-chlorophenyl)hydrazinylidene]-2-cyanoacetate
• (+/-)-ethyl cyano(2-nitrophenyl)acetate
• 2-(4-chloro-phenylhydrazono)-cyanoacetic acid ethyl ester
• AC1MBLJ5
• BBL005554
• CTK5C2862
• cyano-(2-nitro-phenyl)-acetic acid ethyl ester
• ethyl 2-(2-nitrophenyl)-2-cyanoacetate
• ethyl 2-nitrophenylcyanoacetate
• ethyl cyano(2-nitrophenyl)acetate
• Oprea1_863639
• STL134858
• SureCN7677183
• (E)-(ethyl [2-(4-chlorophenyl)hydrazin-1-ylidene](cyano)formate)
• MFCD00123372
• SR-01000047088-1
• 93845-49-9
• 6K-902
• 3994-24-9
• SR-01000047088
• Ethyl (E)-2-(2-(4-chlorophenyl)hydrazono)-2-cyanoacetate
• Acetic acid,((4-chlorophenyl)hydrazono)cyano-,ethyl ester
• AKOS001043657
• NSC-176283
• ethyl 2-[2-(4-chlorophenyl)hydrazono]-2-cyanoacetate
• CS-0298726
• NSC176283

• Inchi： 1S/C11H10ClN3O2/c1-2-17-11(16)10(7-13)15-14-9-5-3-8(12)4-6-9/h3-6,14H,2H2,1H3/b15-10+
• InChI Key： PQDRRQIRVTVLBS-XNTDXEJSSA-N
• SMILES： ClC1C=CC(=CC=1)N/N=C(\C#N)/C(=O)OCC

Computed Properties

• Exact Mass: 251.0463
• Monoisotopic Mass: 251.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 74.5A^2

Experimental Properties

• Density: 1.26
• Boiling Point: 350.5°C at 760 mmHg
• Flash Point: 165.7°C
• Refractive Index: 1.568
• PSA: 74.48
• LogP: 2.26758